1-(3-Methyloxetan-3-yl)ethan-1-ol

• IUPAC Name: 1-(3-methyloxetan-3-yl)ethanol
• InChI: InChI=1S/C6H12O2/c1-5(7)6(2)3-8-4-6/h5,7H,3-4H2,1-2H3
• InChI Key: KNDIWOLRRBGYHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(COC1)C)O
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol

Description

“1-(3-Methyloxetan-3-yl)ethan-1-ol” is an organic compound characterized by the presence of a heterocyclic oxetane ring and a hydroxyl functional group. It has a CAS Number of 2092763-63-6 and a linear formula of C6H12O2. The compound has a molecular weight of 116.16.

Molecular Structure Analysis

The InChI code for “1-(3-Methyloxetan-3-yl)ethan-1-ol” is 1S/C6H12O2/c1-5(7)6(2)3-8-4-6/h5,7H,3-4H2,1-2H3. This indicates that the compound has a three-membered oxetane ring with a methyl group and a hydroxyl group attached.

Physical And Chemical Properties Analysis

“1-(3-Methyloxetan-3-yl)ethan-1-ol” is a liquid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

1. Chemical Synthesis and Structural Analysis

The synthesis of complex organic compounds often involves 1-(3-Methyloxetan-3-yl)ethan-1-ol or its derivatives. For instance, the compound was involved in the synthesis of 1,2-dimethoxy-1,2-di(pyridin-2-yl)-1,2-ethanediol, where its structure was analyzed using techniques like single-crystal X-ray diffraction. This detailed analysis aids in understanding the compound's molecular structure, crucial for various chemical applications (Percino et al., 2006).

2. Catalytic Properties and Reaction Mechanisms

The compound and its derivatives exhibit significant catalytic properties, as observed in the synthesis of various molecules. For example, the synthesis of new chiral smectic mesogenes involved 1-(3-Methyloxetan-3-yl)ethan-1-ol derivatives, showcasing the compound's utility in facilitating complex chemical reactions (Kula et al., 2010).

3. Biological Activity and Molecular Interactions

The compound's derivatives have also been studied for their biological activity. In one study, the structure and biological activity of (3-Methyl-1,5-dioxaspiro[5.5]undecan-3-yl)methanol, a derivative, were characterized, revealing insights into its potential biological applications (Yuan et al., 2017).

4. Material Science and Nanotechnology

In the realm of material science, 1-(3-Methyloxetan-3-yl)ethan-1-ol and its derivatives are pivotal. Their structural properties are crucial in the development of new materials with specific characteristics, as seen in studies involving crystal structures and the formation of complex compounds (Youinou et al., 1991).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.